5-(3-Methyl-1-propan-2-ylpyrazol-4-yl)-1,3,4-thiadiazol-2-amine

• IUPAC Name: 5-(3-methyl-1-propan-2-ylpyrazol-4-yl)-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C9H13N5S/c1-5(2)14-4-7(6(3)13-14)8-11-12-9(10)15-8/h4-5H,1-3H3,(H2,10,12)
• InChI Key: SCQVNUGYKKEMLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1C2=NN=C(S2)N)C(C)C
• Molecular Formula: C9H13N5S
• Molecular Weight: 223.30 g/mol

Description

The compound “5-(3-Methyl-1-propan-2-ylpyrazol-4-yl)-1,3,4-thiadiazol-2-amine” is a complex organic molecule that contains several functional groups including a pyrazole ring, a thiadiazole ring, and an amine group. The presence of these functional groups suggests that this compound may have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazole and thiadiazole rings, which are five-membered rings containing nitrogen and sulfur atoms, respectively. The amine group (-NH2) would be attached to one of the carbon atoms in the thiadiazole ring.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the pyrazole and thiadiazole rings, as well as the amine group. The nitrogen atoms in the rings and the amine group could potentially act as nucleophiles in chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the pyrazole and thiadiazole rings, as well as the amine group. These groups could affect properties such as solubility, melting point, and boiling point.

Future Directions

Future research on this compound could involve studying its synthesis, chemical reactivity, and potential biological activity. This could include testing its activity against various biological targets, studying its mechanism of action, and optimizing its synthesis.